Cholesteryl 11-hydroperoxy-eicosatetraenoate
Overview
Description
Cholesteryl 11-hydroperoxy-eicosatetraenoate is a cholesteryl ester.
Scientific Research Applications
Lipid Peroxidation in Humans
Research indicates that cholesteryl ester hydroperoxides, including cholesteryl 11-hydroperoxy-eicosatetraenoate, are primary stable products of lipid peroxidation in humans. Yamamoto and Mashima (2000) developed a method for detecting lipid hydroperoxides and found them in blood plasma obtained from healthy subjects, suggesting their formation through free radical-mediated oxidation processes [Yamamoto & Mashima, 2000].
Eicosanoid Production in Platelets
A study by Kornilov et al. (2019) on eicosanoids, which are mediators of inflammation, reported a new bioactive eicosanoid generated during platelet activation. This study revised the structure of a previously identified eicosanoid, emphasizing its role in stimulating neutrophil integrin expression and suggesting a pathway involving 11-hydroperoxy-eicosatetraenoic acid [Kornilov et al., 2019].
Cholesteryl Ester Hydrolysis in Macrophages
Sakai et al. (2014) explored the hydrolysis of cholesteryl ester in macrophages, crucial for cholesterol efflux from foam cells. The study highlighted the role of enzymes like neutral cholesteryl ester hydrolase 1 in this process, which may involve metabolites of cholesteryl esters such as cholesteryl 11-hydroperoxy-eicosatetraenoate [Sakai et al., 2014].
Biosynthesis of Bioactive Eicosanoids
Zarini and Murphy (2003) found that in murine macrophages, certain hydroperoxides, such as 5-hydroperoxy-eicosatetraenoic acid, serve as precursors for bioactive eicosanoids like 5-oxo-ETE. This research provides insight into the potential roles of hydroperoxides, including cholesteryl 11-hydroperoxy-eicosatetraenoate, in producing bioactive compounds [Zarini & Murphy, 2003].
properties
Product Name |
Cholesteryl 11-hydroperoxy-eicosatetraenoate |
|---|---|
Molecular Formula |
C47H76O4 |
Molecular Weight |
705.1 g/mol |
IUPAC Name |
[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5Z,8Z,12E,14Z)-11-hydroperoxyicosa-5,8,12,14-tetraenoate |
InChI |
InChI=1S/C47H76O4/c1-7-8-9-10-12-15-18-24-39(51-49)25-19-16-13-11-14-17-20-26-45(48)50-40-31-33-46(5)38(35-40)27-28-41-43-30-29-42(37(4)23-21-22-36(2)3)47(43,6)34-32-44(41)46/h11-12,14-16,18-19,24,27,36-37,39-44,49H,7-10,13,17,20-23,25-26,28-35H2,1-6H3/b14-11-,15-12-,19-16-,24-18+/t37-,39?,40+,41+,42-,43+,44+,46+,47-/m1/s1 |
InChI Key |
JLEGGACLWZYPAC-PBMFZXHMSA-N |
Isomeric SMILES |
CCCCC/C=C\C=C\C(C/C=C\C/C=C\CCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C)OO |
Canonical SMILES |
CCCCCC=CC=CC(CC=CCC=CCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C)OO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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